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Compound of Interest

Compound Name: H-DL-Phe(4-NO2)-OH

Cat. No.: B555235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-4-Nitrophenylalanine, identified by CAS number 2922-40-9, is a synthetic, non-

proteinogenic amino acid derivative of phenylalanine.[1] Structurally, it is characterized by a

nitro group (-NO2) substituted at the para (4-position) of the phenyl ring. This modification

imparts unique chemical and spectroscopic properties, making it a valuable tool in various

scientific disciplines. It is not found in nature but is produced industrially through the nitration of

phenylalanine.[1]

This technical guide provides an in-depth overview of DL-4-Nitrophenylalanine, covering its

physicochemical properties, synthesis protocols, key applications, and safety information. It is

intended to serve as a comprehensive resource for professionals in research and drug

development who utilize or are considering this versatile compound in their work. Its

applications range from being a fundamental building block in peptide synthesis and an

intermediate for pharmaceuticals to serving as a sophisticated spectroscopic probe for studying

protein structure and dynamics.[1][2][3]

Physicochemical and Spectroscopic Properties
DL-4-Nitrophenylalanine is typically a beige or white to off-white crystalline powder.[1][4] It has

limited solubility in water but is soluble in various organic solvents such as DMSO and acetone.

[1][5]
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Physicochemical Data
Property Value References

CAS Number 2922-40-9 [1][5]

Molecular Formula C₉H₁₀N₂O₄ [1][5][6]

Molecular Weight 210.19 g/mol [5][6]

Appearance Beige to off-white powder [1]

Melting Point 236-237 °C (decomposes) [1][5]

Boiling Point 414.1 °C at 760 mmHg [1]

Density 1.408 g/cm³ (Predicted) [1][5]

pKa 2.12 (Predicted) [5]

LogP 1.77270 [1]

Spectroscopic Data
The nitro group provides a unique spectroscopic handle for characterization.
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Technique Data Highlights References

¹H NMR

Can be used as an internal

standard for quantitative NMR

analysis.

[5][7]

Infrared (IR)

The symmetric stretching

frequency of the nitro group is

sensitive to the local molecular

environment, making it an

effective IR probe. This

frequency shifts in response to

changes in solvent or protein

structure.

[3][8]

Mass Spec (MS)

GC-MS and MS-MS spectral

data are available in public

databases like NIST.

[6]

Synthesis and Manufacturing
The primary industrial method for producing 4-Nitrophenylalanine is through the electrophilic

nitration of phenylalanine using a mixture of concentrated nitric acid and sulfuric acid.[1][9]

While this method is effective, controlling reaction conditions is crucial to maximize the yield of

the desired para-isomer and minimize side reactions, such as the formation of condensation

by-products.[9]

Experimental Protocol: Synthesis via Tubular Reactor
Recent studies have shown that using a tubular reactor can significantly improve yield and

reduce reaction time compared to traditional batch reactors.[9] This method offers better control

over the highly exothermic nitration reaction.[9]

Materials:

L-phenylalanine

Concentrated Sulfuric Acid (H₂SO₄)
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Concentrated Nitric Acid (HNO₃)

Ice-water bath

Tubular reactor setup

Procedure:

Prepare a mixed acid solution with a volume ratio of concentrated H₂SO₄ to concentrated

HNO₃ of 2:1.[9]

Dissolve L-phenylalanine in the mixed acid. A patent suggests a concentration of 8.3g (0.05

mol) of phenylalanine in 40 mL of mixed acid.[10]

Set the temperature of the tubular reactor to 50°C.[9]

Continuously feed the phenylalanine-acid mixture into the tubular reactor.

Set the flow rate to achieve a residence time of 5 minutes within the reactor.[9]

The reaction product flowing out of the reactor is immediately mixed with an ice-water

mixture to quench the reaction.[10]

Adjust the pH of the resulting solution to 7-8 to precipitate the product.[10]

Filter the mixture to collect the solid product, L-4-Nitrophenylalanine.

This optimized process can achieve a yield of up to 80.9%.[9]
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General Synthesis Workflow for 4-Nitrophenylalanine
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Caption: General workflow for the synthesis of 4-Nitrophenylalanine.

Key Applications in Research and Development
Building Block in Peptide Synthesis
DL-4-Nitrophenylalanine is frequently used in solution-phase and solid-phase peptide

synthesis.[5] As an unnatural amino acid, its incorporation can introduce novel properties into

peptides. The nitro group can serve as a convenient UV tag for detection or be chemically

reduced to an amine for further conjugation or modification.[5]

Experimental Workflow: Incorporation via Fmoc Solid-Phase Peptide Synthesis (SPPS)

Resin Preparation: Start with a suitable solid support resin (e.g., Wang or Rink Amide resin).

First Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin.

Deprotection: Remove the N-terminal Fmoc protecting group using a piperidine solution to

expose the free amine.

Coupling: Couple Fmoc-DL-4-Nitrophenylalanine-OH to the growing peptide chain using

standard coupling reagents (e.g., HBTU, HOBt).
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Repeat: Repeat the deprotection and coupling steps for subsequent amino acids in the

desired sequence.

Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the

resin and remove all side-chain protecting groups simultaneously using a strong acid cocktail

(e.g., trifluoroacetic acid).

Purification: Purify the crude peptide using reverse-phase high-performance liquid

chromatography (RP-HPLC).
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Solid-Phase Peptide Synthesis (SPPS) Cycle
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Caption: Workflow for incorporating 4-Nitrophenylalanine into a peptide via SPPS.
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Spectroscopic Probe in Structural Biology
The nitro group of L-4-Nitrophenylalanine acts as a sensitive infrared probe.[3] Its symmetric

stretching frequency is highly responsive to the local electrostatic environment, red-shifting as

the environment becomes more hydrophobic or buried within a protein structure.[3][8] This

allows researchers to monitor local environmental changes with site-specificity.

Experimental Protocol: Genetic Incorporation and FTIR Analysis

Genetic Encoding: Utilize an engineered orthogonal aminoacyl-tRNA synthetase/tRNA pair to

genetically encode L-4-Nitrophenylalanine in response to an amber stop codon (TAG) in a

target protein (e.g., superfolder green fluorescent protein, sfGFP).[3]

Protein Expression: Express the target protein in a suitable host (e.g., E. coli) grown in a

medium supplemented with L-4-Nitrophenylalanine.

Protein Purification: Isolate and purify the modified protein containing the unnatural amino

acid using standard chromatography techniques.

FTIR Spectroscopy: Acquire an FTIR spectrum of the purified protein.

Difference Spectroscopy: To isolate the signal of the nitro probe, use isotopic labeling (e.g.,

incorporating a ¹⁵NO₂ variant) and calculate a difference spectrum. The frequency shift of the

¹⁴NO₂ symmetric stretch between different sites in the protein reveals differences in their

local environments.[3][8]
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Workflow for Using p-NO₂-Phe as an IR Probe
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Caption: Experimental workflow for protein analysis using 4-Nitrophenylalanine.
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Other Key Applications
Pharmaceutical Intermediate: It serves as a precursor in the synthesis of more complex

pharmaceutical compounds, particularly for drugs targeting neurological disorders.[2][11] The

nitro group can be readily reduced to an amine (forming 4-Aminophenylalanine), which can

then participate in a wide range of coupling reactions.

Analytical Standard: Due to its distinct signals, it is used as an internal standard for the

accurate quantification of other amino acids, such as β-N-methylamino-L-alanine (L-BMAA),

in complex environmental samples using ¹H NMR.[5]

Biochemical Research: It is employed in studies of enzyme kinetics and protein structure-

activity relationships, helping to elucidate the mechanisms of biomolecules.[1][11]

Safety, Handling, and Storage
DL-4-Nitrophenylalanine is classified as acutely toxic if swallowed.[4][6] Proper safety

precautions are mandatory when handling this compound.

Hazard Information Details References

GHS Pictogram GHS06 (Skull and crossbones) [5]

Signal Word Danger [4]

Hazard Statement H301: Toxic if swallowed [4][6]

Precautionary Statements

P264: Wash hands thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor.

[4]

Handling Recommendations:

Handle in a well-ventilated area or under a chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles with side-shields, and a lab coat.[12]

For operations that may generate dust, use a NIOSH-approved N95 dust mask.

Avoid contact with skin, eyes, and clothing.

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

The substance should be stored locked up.[4]

Keep away from incompatible materials and foodstuff containers. Some suppliers

recommend storage at 0-8 °C.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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